Cas no 928027-39-8 (4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]-)

• Product Name: 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]-
• CAS No: 928027-39-8
• MF: C₁₄H₁₂F₃N₃S
• MW: 311.325391769409
• CID: 5229507
• PubChem ID: 57966686
• Update Time: 2025-10-28

4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]-
• 1-(6-(Trifluoromethyl)benzo[d]thiazol-2-yl)piperidine-4-carbonitrile
• 1-(6-trifluoromethyl benzothiazole-2-yl)piperidine-4-carbonitrile
• 928027-39-8
• SCHEMBL334023
• G72682

• Inchi： 1S/C14H12F3N3S/c15-14(16,17)10-1-2-11-12(7-10)21-13(19-11)20-5-3-9(8-18)4-6-20/h1-2,7,9H,3-6H2
• InChI Key： YMYJKTGBHHNKMU-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=C(C(F)(F)F)C=C3S2)CCC(C#N)CC1

Computed Properties

• Exact Mass: 311.07040306g/mol
• Monoisotopic Mass: 311.07040306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.2Ų

Additional information on 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]-

Recent Advances in the Study of 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]- (CAS: 928027-39-8)

The compound 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]- (CAS: 928027-39-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]-, which contribute to its pharmacological properties. The presence of the trifluoromethyl group and the benzothiazolyl moiety enhances its binding affinity to specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]- exhibits potent inhibitory activity against a specific kinase implicated in tumor growth. These findings suggest its potential as a targeted therapy for certain types of cancer.

Furthermore, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, have been investigated in preclinical models. Results indicate that 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]- has a favorable pharmacokinetic profile, with good oral absorption and minimal off-target effects. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-Piperidinecarbonitrile, 1-[6-(trifluoromethyl)-2-benzothiazolyl]- (CAS: 928027-39-8) represents a promising molecule with significant therapeutic potential. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety and efficacy in clinical settings will be crucial for its successful development as a novel therapeutic agent.